Cas no 1365936-76-0 ((3R)-1-(Quinazolin-4-yl)pyrrolidin-3-amine)

(3R)-1-(Quinazolin-4-yl)pyrrolidin-3-amine is a chiral pyrrolidine derivative featuring a quinazoline moiety, which is of significant interest in medicinal chemistry and drug development. The (3R)-stereochemistry ensures enantioselectivity, making it valuable for applications requiring high specificity, such as enzyme inhibition or receptor targeting. Its quinazoline core contributes to potential bioactivity, particularly in kinase inhibition, while the pyrrolidine-3-amine group offers a versatile handle for further functionalization. This compound is suitable for use as a synthetic intermediate in the preparation of pharmacologically active molecules, particularly in oncology and CNS research. Its well-defined stereochemistry and structural features make it a reliable building block for exploratory and optimization studies.

(3R)-1-(Quinazolin-4-yl)pyrrolidin-3-amine structure

1365936-76-0 structure

Product Name:(3R)-1-(Quinazolin-4-yl)pyrrolidin-3-amine

CAS No:1365936-76-0

MF:C₁₂H₁₄N₄

MW:214.266361713409

CID:4787823

Update Time:2025-11-05

(3R)-1-(Quinazolin-4-yl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

- (3R)-1-(Quinazolin-4-yl)pyrrolidin-3-amine
- (R)-1-(Quinazolin-4-yl)pyrrolidin-3-amine
- Inchi： 1S/C12H14N4/c13-9-5-6-16(7-9)12-10-3-1-2-4-11(10)14-8-15-12/h1-4,8-9H,5-7,13H2/t9-/m1/s1
- InChI Key： JUOPLTBLHDAQTE-SECBINFHSA-N
- SMILES： N1(C2C3C=CC=CC=3N=CN=2)CC[C@H](C1)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 245
XLogP3: 1.3
Topological Polar Surface Area: 55

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 400.0±32.0 °C at 760 mmHg
Flash Point: 195.7±25.1 °C
Vapor Pressure: 0.0±0.9 mmHg at 25°C

(3R)-1-(Quinazolin-4-yl)pyrrolidin-3-amine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(3R)-1-(Quinazolin-4-yl)pyrrolidin-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM208417-1g	(R)-1-(Quinazolin-4-yl)pyrrolidin-3-amine	1365936-76-0	97%	1g	$***	2023-03-30
Chemenu	CM208417-1g	(R)-1-(Quinazolin-4-yl)pyrrolidin-3-amine	1365936-76-0	97%	1g	$532	2021-08-04
Fluorochem	075913-1g	3R)-1-(Quinazolin-4-yl)pyrrolidin-3-amine	1365936-76-0		1g	￡416.00	2022-03-01

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Additional information on (3R)-1-(Quinazolin-4-yl)pyrrolidin-3-amine

Recent Advances in the Study of (3R)-1-(Quinazolin-4-yl)pyrrolidin-3-amine (CAS: 1365936-76-0): A Promising Compound in Chemical Biology and Medicine

The compound (3R)-1-(Quinazolin-4-yl)pyrrolidin-3-amine (CAS: 1365936-76-0) has recently emerged as a focal point in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, highlighting its synthesis, biological activity, and implications for drug development.

Recent studies have demonstrated that (3R)-1-(Quinazolin-4-yl)pyrrolidin-3-amine exhibits significant inhibitory activity against several kinase targets, particularly those involved in cancer signaling pathways. A 2023 study published in the Journal of Medicinal Chemistry reported its potent inhibition of EGFR (Epidermal Growth Factor Receptor) with an IC50 of 12 nM, suggesting its potential as a lead compound for oncology therapeutics. The stereospecificity conferred by the (3R) configuration appears crucial for this activity, as the (3S) enantiomer showed markedly reduced potency.

Structural-activity relationship (SAR) analyses have revealed that the quinazoline moiety is essential for target binding, while the pyrrolidin-3-amine group contributes to both potency and selectivity. Molecular docking studies indicate that the compound occupies the ATP-binding pocket of target kinases, forming critical hydrogen bonds with conserved residues. These insights are guiding the design of second-generation derivatives with improved pharmacokinetic properties.

Beyond oncology, preliminary research suggests potential applications in neurological disorders. A 2024 study in ACS Chemical Neuroscience identified (3R)-1-(Quinazolin-4-yl)pyrrolidin-3-amine as a modulator of dopamine D3 receptors, showing subtype selectivity over D2 receptors. This property makes it an interesting candidate for developing treatments for Parkinson's disease and addiction disorders, though further optimization is needed to enhance blood-brain barrier penetration.

The synthetic route to (3R)-1-(Quinazolin-4-yl)pyrrolidin-3-amine has been optimized in recent years, with the current process yielding the compound in 78% overall yield with >99% enantiomeric excess. Key improvements include the use of asymmetric hydrogenation for the pyrrolidine ring formation and a novel quinazoline coupling step. These advances have enabled gram-scale production for preclinical studies.

Future research directions include comprehensive toxicology profiling, formulation development, and the exploration of combination therapies. The compound's unique scaffold also presents opportunities for developing chemical probes to study kinase signaling networks. As research progresses, (3R)-1-(Quinazolin-4-yl)pyrrolidin-3-amine continues to demonstrate its value as both a potential therapeutic agent and a tool for fundamental biological research.